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Abstract

Neboglamine, also known as CR-2249 and XY-2401, is a positive allosteric modulator (PAM)
of the N-methyl-D-aspartate (NMDA) receptor, specifically acting at the glycine co-agonist site.
It has been investigated for its therapeutic potential in schizophrenia and cocaine dependence,
with preclinical studies demonstrating cognition-enhancing and antipsychotic-like effects. This
technical guide provides a comprehensive overview of the pharmacological profile of
Neboglamine, including its mechanism of action, pharmacokinetics, and pharmacodynamics,
supported by available quantitative data and detailed experimental methodologies.

Introduction

Neboglamine is a glutamic acid derivative that enhances the binding of the endogenous co-
agonist glycine to the GIuN1 subunit of the NMDA receptor. By potentiating NMDA receptor
function, which is crucial for synaptic plasticity, learning, and memory, Neboglamine has been
explored as a potential treatment for neuropsychiatric disorders characterized by NMDA
receptor hypofunction, such as schizophrenia.

Mechanism of Action

Neboglamine functions as a positive allosteric modulator at the glycine binding site of the
NMDA receptor. It does not directly activate the receptor but rather enhances the affinity of the
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site for glycine, thereby potentiating the receptor's response to glutamate. This modulation is
believed to restore normal glutamatergic neurotransmission in conditions where it is impaired.

At higher concentrations (doses over 100mg in humans), Neboglamine also exhibits weak
norepinephrine reuptake inhibition.[1]

Signaling Pathway

The following diagram illustrates the proposed mechanism of action of Neboglamine at the
NMDA receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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